Cas no 1146221-86-4 (1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile)

1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile structure
1146221-86-4 structure
Product Name:1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile
CAS No:1146221-86-4
MF:C13H12F3N3
MW:267.24969291687
MDL:MFCD12827805
CID:835227
PubChem ID:45588333
Update Time:2025-04-19

1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
    • 1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-[2,3-b]pyridine-3-carbonitrile
    • 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 1-(1,1-dimethylethyl)-4-(trifluoromethyl)-
    • 1146221-86-4
    • GD-0240
    • SCHEMBL1822459
    • 1-tert-butyl-4-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
    • AKOS005072879
    • DTXSID20670628
    • 1-tert-butyl-4-(trifluoromethyl)pyrrolo[2,3-b]pyridine-3-carbonitrile
    • MFCD12827805
    • 1-tert-Butyl-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
    • J-503662
    • 1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile
    • MDL： MFCD12827805
    • Inchi： 1S/C13H12F3N3/c1-12(2,3)19-7-8(6-17)10-9(13(14,15)16)4-5-18-11(10)19/h4-5,7H,1-3H3
    • InChI Key： MZYMBYQKJOGFEE-UHFFFAOYSA-N
    • SMILES： FC(C1C=CN=C2C=1C(C#N)=CN2C(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 267.09833188g/mol
  • Monoisotopic Mass: 267.09833188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 41.6Ų

1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM170211-5g
1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
 1146221-86-4 95%
5g
 $640 2021-06-09
TRC
T032950-50mg
1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-[2,3-b]pyridine-3-carbonitrile
 1146221-86-4
50mg
 $ 100.00 2022-06-03
TRC
T032950-100mg
1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-[2,3-b]pyridine-3-carbonitrile
 1146221-86-4
100mg
 $ 160.00 2022-06-03
Chemenu
CM170211-1g
1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
 1146221-86-4 95%+
1g
 $207 2023-11-24
abcr
AB269896-500 mg
1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile, 95%; .
 1146221-86-4 95%
500 mg
 €215.40 2023-07-20
abcr
AB269896-1 g
1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile, 95%; .
 1146221-86-4 95%
1 g
 €315.00 2023-07-20
abcr
AB269896-5 g
1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile, 95%; .
 1146221-86-4 95%
5 g
 €1,268.40 2023-07-20
Matrix Scientific
048561-500mg
1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-[2,3-b]pyridine-3-carbonitrile, >95%
 1146221-86-4 >95%
500mg
 $244.00 2021-06-26
Matrix Scientific
048561-1g
1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-[2,3-b]pyridine-3-carbonitrile, >95%
 1146221-86-4 >95%
1g
 $304.00 2021-06-26
Alichem
A029186775-1g
1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
 1146221-86-4 95%
1g
 $400.00 2023-09-04

1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1146221-86-4)1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile
Order Number:A1103507
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:38
Price ($):157.0
Email:sales@amadischem.com

1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile Related Literature

Related Categories

1146221-86-4 (1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1146221-86-4)1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile
A1103507
Purity:99%
Quantity:1g
Price ($):157.0
Email